Cas no 21603-67-8 (4-acetyl-5-oxohexanenitrile)

• Product Name: 4-acetyl-5-oxohexanenitrile
• CAS No: 21603-67-8
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD00520677
• CID: 1402668
• PubChem ID: 423784
• Update Time: 2025-04-23

4-acetyl-5-oxohexanenitrile Chemical and Physical Properties

Names and Identifiers

• Hexanenitrile, 4-acetyl-5-oxo-
• 4-acetyl-5-oxohexanenitrile
• IPCFNMNFKCSYJG-UHFFFAOYSA-N
• 21603-67-8
• EN300-229570
• SCHEMBL9432674
• STK349622
• DB-032149
• DTXSID20329780
• CS-0272037
• 4,4-Diacetylbutyronitrile
• 4-acetyl-5-oxo-hexanenitrile
• BBL039954
• AKOS000310333

• MDL： MFCD00520677
• Inchi： 1S/C8H11NO2/c1-6(10)8(7(2)11)4-3-5-9/h8H,3-4H2,1-2H3
• InChI Key： IPCFNMNFKCSYJG-UHFFFAOYSA-N
• SMILES： O=C(C)C(C(C)=O)CCC#N

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 57.9Ų

Experimental Properties

• PSA: 57.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 4-acetyl-5-oxohexanenitrile

Comprehensive Guide to Hexanenitrile, 4-acetyl-5-oxo- (CAS No. 21603-67-8): Properties, Applications, and Market Trends

Hexanenitrile, 4-acetyl-5-oxo- (CAS No. 21603-67-8) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. Known for its unique molecular structure, this compound is often referred to by its systematic name, 4-acetyl-5-oxohexanenitrile, or simply as acetyl oxo hexanenitrile. Its versatility and reactivity make it a valuable intermediate in synthetic chemistry, particularly in the development of fine chemicals and bioactive molecules.

The chemical formula of Hexanenitrile, 4-acetyl-5-oxo- is C8H11NO2, and it features both nitrile and ketone functional groups. This combination allows it to participate in a variety of chemical reactions, including nucleophilic additions and condensations. Researchers and manufacturers value this compound for its role in producing high-value intermediates used in flavors, fragrances, and pharmaceutical ingredients. Its stability under controlled conditions further enhances its utility in industrial applications.

One of the most common questions about Hexanenitrile, 4-acetyl-5-oxo- is its solubility and compatibility with other reagents. Studies indicate that it is soluble in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO), making it suitable for laboratory and large-scale synthesis. Additionally, its low toxicity profile compared to similar nitrile compounds has made it a preferred choice for sustainable chemistry initiatives.

In recent years, the demand for 4-acetyl-5-oxohexanenitrile has surged due to its applications in green chemistry and biocatalysis. With increasing emphasis on environmentally friendly processes, this compound is being explored as a building block for biodegradable materials and renewable energy solutions. For instance, its derivatives are being tested in the development of bio-based polymers and organic photovoltaic materials, aligning with global trends toward sustainability.

From a market perspective, Hexanenitrile, 4-acetyl-5-oxo- is witnessing steady growth, particularly in regions with strong pharmaceutical and agrochemical sectors. Suppliers and distributors are expanding their portfolios to include this compound, catering to the needs of research institutions and industrial manufacturers. Online searches for "buy 4-acetyl-5-oxohexanenitrile" or "CAS 21603-67-8 suppliers" have increased, reflecting its commercial relevance.

For researchers working with Hexanenitrile, 4-acetyl-5-oxo-, proper handling and storage are critical to maintaining its efficacy. It is recommended to store the compound in a cool, dry place, away from direct sunlight and moisture. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify its purity and structural integrity.

In conclusion, Hexanenitrile, 4-acetyl-5-oxo- (CAS No. 21603-67-8) is a multifaceted compound with broad applications in synthetic chemistry and material science. Its role in sustainable innovations and its growing market demand underscore its importance in modern chemical research. Whether you are a chemist, procurement specialist, or industry stakeholder, understanding the properties and potential of this compound can provide a competitive edge in today’s dynamic scientific landscape.